4-Methylthiazole-2-carbonitrile

• IUPAC Name: 4-methyl-1,3-thiazole-2-carbonitrile
• InChI: InChI=1S/C5H4N2S/c1-4-3-8-5(2-6)7-4/h3H,1H3
• InChI Key: ZLJOKRUAKFPDRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C#N
• Molecular Formula: C5H4N2S
• DSSTOX Substance ID: DTXSID10584785
• Molecular Weight: 124.17 g/mol
• CAS RN: 100516-98-1

Description

4-Methylthiazole-2-carbonitrile (4-MTC) is a synthetic compound that has been studied for its potential applications in various scientific research fields. 4-MTC is a heterocyclic compound containing a thiazole ring and a carbonitrile group. It is a versatile compound that can be used in a variety of chemical reactions. 4-MTC has been studied for its potential uses in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

• Synthesis of 1,2,3-Triazoles and Derivatives : It is used for synthesizing 1,2,3-triazoles and their derivatives, which are significant in research for their unique properties (Albert, 1973).

• Preparation of 4-Aminotriazole-5-carbaldehydes : This compound plays a role in preparing 4-aminotriazole-5-carbaldehydes, noted for their distinctive protonation properties (Albert & Taguchi, 1973).

• Synthesis of 5-Alkylthioisothiazoles and Derivatives : It is crucial in the synthesis of 5-alkylthioisothiazoles and derivatives like 3-methylthieno[3,2-d]isothiazole (James & Krebs, 1982).

• New Fused Pyrimidines Synthesis : 4-Methylthiazole-2-carbonitrile is used in creating new fused pyrimidines (El-Reedy et al., 1989).

• Isothiazolo [5,4-d] Pyrimidines Synthesis : It assists in synthesizing isothiazolo [5,4-d] pyrimidines and related compounds (Anderson & Hsiao, 1975).

• Synthesis of 3-Haloisothiazole-4-carbonitriles : This compound is involved in producing 3-haloisothiazole-4-carbonitriles, useful in various chemical reactions (Ioannidou & Koutentis, 2011).

• Anticancer Drug Precursors : The synthesized 1H-1,2,3-triazole-4-carbonitriles serve as precursors for anticancer drug discovery (Sekh et al., 2021).

• Anticancer and Anti-inflammatory Properties : It has demonstrated potential in anticancer and anti-inflammatory applications, expanding its therapeutic uses (Bhale et al., 2022).

• Regiospecific Suzuki Coupling : The compound is involved in optimizing regiospecific Suzuki coupling to produce various derivatives (Christoforou et al., 2003).

• Development of Anticancer Drugs : Synthesized derivatives have shown anticancer activities and are valuable in anticancer drug development (Kachaeva et al., 2018).

• Corrosion Inhibition : Certain derivatives effectively inhibit mild steel corrosion (Verma et al., 2015).

• 6-Amino-8-Azapurines Preparation : The reaction with amidines yields valuable 6-amino-8-azapurines (Albert, 1975).

• Green Synthesis Applications : The one-pot green synthesis of benzo[b][1,4]thiazine-4-carbonitrile using this compound shows environmentally friendly applications (Balwe et al., 2016).

• Chemical Transformations : It is used in various chemical transformations to synthesize different heterocyclic systems (Ibrahim & El-Gohary, 2016).

• Nucleophilic Reactions : The compound demonstrates significant carbon nucleophilicity in reactions with superelectrophilic substances (Forlani et al., 2006).

• Reactions with Secondary Dialkylamines : It reacts with pyrrolidine or morpholine to yield 3-amino-substituted derivatives (Kalogirou & Koutentis, 2014).

• HIV-1 Inhibitors : Triazenopyrazole derivatives showed moderate activity against HIV-1 (Larsen et al., 1999).

• Solubility Studies : Its solubility in various organic solvents has been studied, providing insight into its properties (G. Chen et al., 2017).

• Antitumor Activity of Ruthenium Complexes : Synthesized ruthenium complexes with this compound show notable antitumor activity (Đukić et al., 2020).

• Corrosion Inhibition in HCl Solution : Pyranopyrazole derivatives inhibit mild steel corrosion, demonstrating its utility in material science (Yadav et al., 2016).